2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid

• IUPAC Name: 2-[(4-bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid
• InChI: InChI=1S/C8H9BrN2O3/c1-11-4-5(9)2-6(11)8(14)10-3-7(12)13/h2,4H,3H2,1H3,(H,10,14)(H,12,13)
• InChI Key: JJHAJVFNZFURSB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)NCC(=O)O)Br
• Molecular Formula: C8H9BrN2O3
• Molecular Weight: 261.07 g/mol

Description

2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid, also known as BMAA, is a non-proteinogenic amino acid that has gained significant attention in the scientific community due to its potential neurotoxicity and involvement in neurodegenerative diseases such as Alzheimer's and Parkinson's. BMAA is produced by cyanobacteria, which are commonly found in freshwater and marine environments, and can accumulate in the food chain.

Mechanism of Action

The exact mechanism of 2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid's neurotoxicity is not fully understood, but it is believed to involve the activation of glutamate receptors and the inhibition of glutamine synthetase, which leads to an accumulation of glutamate and an imbalance in neurotransmitter signaling. 2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid has also been shown to induce the formation of misfolded proteins, which can contribute to the development of neurodegenerative diseases.
Biochemical and physiological effects:
2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid has been shown to induce oxidative stress, mitochondrial dysfunction, and protein aggregation in vitro and in vivo. It has also been found to be present in the brains of patients with Alzheimer's and Parkinson's, as well as in the brains of individuals with ALS and Guam disease. 2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid has been shown to induce neurotoxicity in various cell types, including neurons and astrocytes.

Advantages and Limitations for Lab Experiments

One advantage of studying 2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid is that it is a naturally occurring compound that can be found in the environment, which allows for the investigation of its potential neurotoxicity in a more relevant context. However, one limitation is that the concentrations of 2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid found in the environment are often low and variable, which can make it difficult to accurately assess its effects. Additionally, the use of animal models can be controversial, and the extrapolation of results from animal studies to humans can be challenging.

Future Directions

There are several future directions for research on 2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid. One area of interest is the development of more sensitive and specific methods for detecting 2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid in environmental and biological samples. Another area is the investigation of the potential role of 2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid in other neurodegenerative diseases, such as Huntington's disease and multiple sclerosis. Additionally, the development of therapeutic interventions that target 2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid-induced neurotoxicity could have significant clinical implications.

Synthesis Methods

2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid can be synthesized through a multistep process, which involves the reaction of L-serine with 4-bromo-2-methylpyrrole-1-carboxylic acid, followed by the coupling of the resulting intermediate with N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide. The final product is obtained after purification by column chromatography.

Scientific Research Applications

2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid has been extensively studied in the context of its potential neurotoxicity and involvement in neurodegenerative diseases. It has been shown to induce oxidative stress, mitochondrial dysfunction, and protein aggregation in vitro and in vivo. 2-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]acetic acid has also been found to be present in the brains of patients with Alzheimer's and Parkinson's, as well as in the brains of individuals with amyotrophic lateral sclerosis (ALS) and Guam disease, a neurodegenerative disorder that affects the Chamorro people in Guam and other Pacific islands.